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These application notes provide a detailed overview of the software, algorithms, and
experimental protocols for K-Ar and Ar-Ar geochronology. The following sections will detail the
methodologies for these widely-used radiometric dating techniques, present key data in a
structured format, and illustrate the workflows and logical processes involved.

Introduction to K-Ar and Ar-Ar Dating

Potassium-Argon (K-Ar) and Argon-Argon (Ar-Ar) dating are essential tools in geochronology
for determining the age of rocks and minerals.[1][2] These methods are based on the
radioactive decay of potassium-40 (40K) to argon-40 (40Ar).[1][2] While K-Ar dating involves
the separate measurement of potassium and argon, the Ar-Ar technique is a refinement that
analyzes argon isotopes from a sample that has been irradiated to convert a known fraction of
39K to 39Ar.[1][3] This allows for the determination of the age from a single argon
measurement on a single sample aliquot.[4]

Software for Age Calculation

Several software packages are available for the reduction and calculation of K-Ar and Ar-Ar
data. These programs facilitate the complex calculations involved in determining an age,
including corrections for atmospheric argon, interfering isotopes produced during irradiation,
and statistical analysis.
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ArArCALC: This is a widely used freeware program for 40Ar/39Ar data reduction and age
calculation.[5][6] It is coded in Visual Basic for Excel, making it accessible to many users.
ArArCALC provides an interactive interface for data regression, blank analysis, age calculation,
and J-value calculation.[5][6] It supports multicollector files and can be run in a "File Watch
Mode" for automated batch processing.[5]

ArAR: This is a platform-independent, freely available software tool designed to recalculate K—
Ar and 40Ar/39Ar dates that were published using different decay constants, isotopic
abundances, or monitor ages.[7][8][9] This allows for the robust comparison of datasets from
different laboratories and eras.[7][8] The software allows users to input legacy data and
recalculate it with a consistent set of modern parameters.[9]

Mass Spec: This is an integrated data collection and reduction program for noble gas mass
spectrometry.[10] It has specialized tools for displaying 40Ar/39Ar data, including age-
probability density diagrams, incremental heating spectra, and isochrons.[10]

ArAr:* A computer program from the USGS for the reduction of 40Ar-39Ar data.[11]

Fundamental Algorithms and Equations

The age calculation for both K-Ar and Ar-Ar dating is based on the radioactive decay equation.

K-Ar Age Calculation

The age of a sample is determined by measuring the concentration of 40K and the
concentration of radiogenic 40Ar (40Ar*), which is the 40Ar produced from the decay of 40K.

The simplified age equation is:

t = (1/A) * In(1 + (40Ar*/40K))

Where:

e tis the age of the sample.

e A\ is the total decay constant of 40K.

e 40Ar* is the number of atoms of radiogenic 40Ar.
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e 40K is the number of atoms of 40K.

A critical step in K-Ar dating is the correction for atmospheric argon, which is ubiquitous. This is
achieved by measuring the amount of 36Ar in the sample and assuming that the initial
40Ar/36Ar ratio was that of the atmosphere (approximately 295.5).[12]

Ar-Ar Age Calculation

In the 40Ar/39Ar method, the sample is irradiated with fast neutrons in a nuclear reactor to
convert a portion of the stable 39K isotope to 39Ar.[3][13][14] The amount of 39Ar produced is
proportional to the amount of 39K present. Since the 40K/39K ratio in nature is constant, the
measurement of 39Ar serves as a proxy for the 40K content.[1]

The age equation for Ar-Ar dating is:
t=(1/A) * In(1 + J * (40Ar*/39ArK))

Where:

t is the age of the sample.

A is the total decay constant of 40K.

40Ar* is the radiogenic 40Ar.

39ArK is the 39Ar derived from 39K.

J is the irradiation parameter, a dimensionless number that relates the neutron fluence
during irradiation to the age. It is determined by irradiating a standard of known age along
with the unknown samples.[14]

Corrections must be made for interfering argon isotopes produced from other elements like
calcium and chlorine during irradiation.[1]

Data Presentation: Key Quantitative Data

The accuracy of K-Ar and Ar-Ar dating relies on precise and accurate values for various
physical constants.
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Parameter Value Reference
Total decay constant of 40K (A)  5.543 x 10-10 yr-1 [15]
40K decay to 40Ar decay

0.581 x 10-10 yr-1 [15]
constant (Ae)
40K decay to 40Ca decay

4.962 x 10-10 yr-1 [15]
constant (AB)
40K isotopic abundance 0.0117% [16]
39K isotopic abundance 93.2581% [16]
41K isotopic abundance 6.7302%
Atmospheric 40Ar/36Ar ratio 295.5 [12]

Atmospheric 38Ar/36Ar ratio 0.188

Experimental Protocols

The following are generalized protocols for K-Ar and Ar-Ar dating. Specific laboratory
procedures may vary.

K-Ar Dating Protocol

e Sample Preparation:
o Crush and sieve the rock sample to the desired grain size.

o Separate the target mineral phase using magnetic separation, heavy liquids, and hand-
picking.[12]

o Clean the mineral separates ultrasonically with reagents like distilled water and acetone to
remove contaminants.[12]

o Dry the sample in an oven at a low temperature.[12]

e Argon Analysis:
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o Load a precisely weighed aliquot of the mineral separate into a high-vacuum extraction
line.[12]

o Bake the extraction line to remove atmospheric argon contamination.[12]

o Fuse the sample using a resistance furnace or a laser to release the trapped gases.[12]
o Purify the released gas mixture by removing active gases using getters.[12]

o Introduce the purified argon into a mass spectrometer.[12]

o Measure the isotopic abundances of 40Ar, 38Ar, and 36Ar. A 38Ar spike may be used for
isotope dilution analysis.[12]

o Calculate the amount of radiogenic 40Ar* by correcting for atmospheric argon using the
measured 36Ar.[12]

o Potassium Analysis:
o Weigh a separate aliquot of the mineral separate.[12]
o Dissolve the sample in a mixture of acids (e.g., HF, HNO3).[12]

o Analyze the potassium concentration using flame photometry, atomic absorption
spectrometry, or inductively coupled plasma mass spectrometry (ICP-MS).[12]

Ar-Ar Dating Protocol

e Sample Preparation:
o Follow the same sample preparation steps as for K-Ar dating.
e Irradiation:

o Encapsulate a precisely weighed aliquot of the sample, along with a standard of known
age (monitor), in a quartz or aluminum vial.[12]

o Irradiate the sample package in a nuclear reactor with a flux of fast neutrons. This induces
the reaction: 39K(n,p)39Ar.[12]
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e Argon Analysis:

o Allow the irradiated sample to cool for several weeks to months for short-lived
radioisotopes to decay.[12]

o Load the irradiated sample into a high-vacuum extraction line.

o The gas can be released in a single step (total fusion) or incrementally by heating the
sample to progressively higher temperatures (step-heating).[1] Step-heating allows for the
generation of an age spectrum, which can reveal information about the thermal history of
the sample.[1]

o Purify the released gas and analyze the argon isotopes (40Ar, 39Ar, 38Ar, 37Ar, and 36Ar)
using a mass spectrometer.

o Correct the measured isotopic ratios for atmospheric argon contamination, mass
discrimination, and interfering isotopes produced during irradiation.

Mandatory Visualizations

The following diagrams illustrate the key workflows and logical relationships in K-Ar and Ar-Ar
dating.

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Potassium_Argon_and_Argon_Argon_Dating_in_Geochronology.pdf
https://fiveable.me/isotope-geochemistry/unit-6/k-ar-ar-ar-dating/study-guide/W5GaA8GxoknDX1o7
https://fiveable.me/isotope-geochemistry/unit-6/k-ar-ar-ar-dating/study-guide/W5GaA8GxoknDX1o7
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Sample Preparation

Crushing & Sieving

:

Mineral Separation

:

Cleaning & Drying

i Analysis l

Argon Analysis (Mass Spectrometry) Potassium Analysis (e.g., ICP-MS)

l Age Calculation i

Data Reduction & Correction

:

Age Calculation

Click to download full resolution via product page

Caption: Experimental workflow for K-Ar dating.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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